Cas no 104561-32-2 (methyl 3-ethylpyrrolidine-2-carboxylate)
methyl 3-ethylpyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Proline, 3-ethyl-,methyl ester
- Proline, 3-ethyl-, methyl ester (9CI)
- methyl 3-ethylpyrrolidine-2-carboxylate
- (2S)-Methyl 3-ethylpyrrolidine-2-carboxylate
- 104561-32-2
- SCHEMBL8823418
-
- MDL: MFCD20684342
- Inchi: 1S/C8H15NO2/c1-3-6-4-5-9-7(6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6?,7-/m0/s1
- InChI Key: AVIDDEJFXYOMDO-MLWJPKLSSA-N
- SMILES: O(C)C([C@@H]1C(CC)CCN1)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3A^2
Experimental Properties
- PSA: 38.33
methyl 3-ethylpyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2133791-0.05g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 0.05g |
$1927.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-0.1g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 0.1g |
$2019.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-0.25g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 0.25g |
$2110.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-0.5g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 0.5g |
$2202.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-1.0g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 1g |
$2391.0 | 2023-05-31 | ||
| Enamine | EN300-2133791-2.5g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 2.5g |
$4495.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-5.0g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 5g |
$6937.0 | 2023-05-31 | ||
| Enamine | EN300-2133791-10.0g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 10g |
$10285.0 | 2023-05-31 | ||
| Enamine | EN300-2133791-1g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 1g |
$2294.0 | 2023-09-16 | ||
| Enamine | EN300-2133791-5g |
methyl 3-ethylpyrrolidine-2-carboxylate |
104561-32-2 | 5g |
$6650.0 | 2023-09-16 |
methyl 3-ethylpyrrolidine-2-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on methyl 3-ethylpyrrolidine-2-carboxylate
Introduction to Methyl 3-Ethylpyrrolidine-2-Carboxylate (CAS No. 104561-32-2)
Methyl 3-ethylpyrrolidine-2-carboxylate (CAS No. 104561-32-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its pyrrolidine core and ester functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. The methyl 3-ethylpyrrolidine-2-carboxylate structure not only contributes to its chemical reactivity but also opens up diverse possibilities for its application in drug development and material science.
The chemical properties of Methyl 3-ethylpyrrolidine-2-carboxylate make it an attractive candidate for further exploration. Its molecular formula, C8H13O2, indicates a relatively small yet complex molecule, capable of undergoing various chemical transformations. These transformations are particularly relevant in the context of medicinal chemistry, where the ability to modify specific functional groups can lead to the discovery of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small-molecule drugs that target neurological disorders. The pyrrolidine scaffold is known for its presence in several bioactive compounds, including those that interact with central nervous system receptors. The incorporation of an ethyl group at the 3-position and an ester at the 2-position in methyl 3-ethylpyrrolidine-2-carboxylate enhances its potential as a pharmacophore. This structural feature has been exploited in the design of compounds with potential applications in treating conditions such as epilepsy and depression.
One of the most compelling aspects of Methyl 3-ethylpyrrolidine-2-carboxylate is its role as a building block in organic synthesis. The ester group can be readily hydrolyzed or transesterified, allowing for the introduction of different substituents at strategic positions within the molecule. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize pharmacokinetic and pharmacodynamic properties.
The latest research in this area has highlighted the utility of methyl 3-ethylpyrrolidine-2-carboxylate in the development of novel ligands for GABA receptors. Gamma-aminobutyric acid (GABA) is a major inhibitory neurotransmitter in the brain, and modulating its receptor activity has been shown to have therapeutic effects on anxiety and seizure disorders. Studies have demonstrated that derivatives of this compound can interact with GABAA receptors, potentially leading to new treatments for neurological conditions.
In addition to its applications in pharmaceuticals, Methyl 3-ethylpyrrolidine-2-carboxylate has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a suitable candidate for use in coordination chemistry and supramolecular assemblies. These applications could lead to innovative materials with enhanced properties such as catalytic activity or luminescence.
The synthesis of methyl 3-ethylpyrrolidine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by esterification steps. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. Such improvements are crucial for large-scale production and sustainability efforts within the chemical industry.
The biological activity of methyl 3-ethylpyrrolidine-2-carboxylate has been extensively studied in recent years. Preclinical trials have indicated that certain derivatives exhibit significant binding affinity to target proteins, suggesting their potential as lead compounds for drug development. These findings have prompted further investigation into the structure-activity relationships (SAR) associated with this class of molecules.
The future prospects for Methyl 3-ethylpyrrolidine-2-carboxylate are promising, with ongoing research focusing on expanding its applications across multiple domains. Innovations in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling researchers to identify new derivatives with enhanced therapeutic potential.
In conclusion, Methyl 3-ethylpyrrolidine-2-carboxylate (CAS No. 104561-32-2) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.
104561-32-2 (methyl 3-ethylpyrrolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)